3-(1,3-benzodioxol-5-ylamino)-2-cyano-2-butenamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(1,3-benzodioxol-5-ylamino)-2-cyano-2-butenamide, also known as BDBCA, is a chemical compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry. BDBCA is a small molecule that has been shown to have promising activity against various cancer cell lines, making it a potential candidate for the development of new cancer therapies.
Mechanism of Action
The mechanism of action of 3-(1,3-benzodioxol-5-ylamino)-2-cyano-2-butenamide is not fully understood, but it is believed to involve the inhibition of certain enzymes involved in cancer cell growth and proliferation. This compound has been shown to inhibit the activity of the enzyme glycogen synthase kinase-3 beta (GSK-3β), which is involved in the regulation of cell growth and proliferation. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory activity, this compound has been shown to inhibit the activity of certain enzymes involved in the regulation of glucose metabolism. This compound has also been shown to have antioxidant activity, which may contribute to its anti-cancer and anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
One advantage of 3-(1,3-benzodioxol-5-ylamino)-2-cyano-2-butenamide is its relative ease of synthesis, which makes it a potentially useful compound for laboratory experiments. However, one limitation of this compound is its relatively low solubility in water, which may make it difficult to use in certain experimental settings.
Future Directions
There are several potential future directions for research on 3-(1,3-benzodioxol-5-ylamino)-2-cyano-2-butenamide. One area of interest is the development of this compound-based therapies for the treatment of cancer. Another potential direction is the investigation of this compound's anti-inflammatory activity and its potential applications in the treatment of inflammatory diseases. Further research is also needed to fully understand the mechanism of action of this compound and its effects on cellular processes.
Synthesis Methods
The synthesis of 3-(1,3-benzodioxol-5-ylamino)-2-cyano-2-butenamide involves several steps, including the reaction of 2-cyano-2-butenoic acid with 3,4-methylenedioxyaniline, followed by the addition of a reagent such as N,N-dimethylformamide (DMF) to form the final product. The synthesis of this compound is relatively simple and can be performed in a laboratory setting.
Scientific Research Applications
3-(1,3-benzodioxol-5-ylamino)-2-cyano-2-butenamide has been the subject of numerous scientific studies due to its potential applications in medicinal chemistry. In particular, this compound has been shown to have potent anti-cancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. This compound has also been shown to have anti-inflammatory activity, making it a potential candidate for the treatment of inflammatory diseases.
Properties
IUPAC Name |
(E)-3-(1,3-benzodioxol-5-ylamino)-2-cyanobut-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N3O3/c1-7(9(5-13)12(14)16)15-8-2-3-10-11(4-8)18-6-17-10/h2-4,15H,6H2,1H3,(H2,14,16)/b9-7+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QWPOHXXNEJLSMH-VQHVLOKHSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C(C#N)C(=O)N)NC1=CC2=C(C=C1)OCO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=C(/C#N)\C(=O)N)/NC1=CC2=C(C=C1)OCO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.